Cas no 2877641-21-7 (4-[1-(3-methyl-1,2,4-thiadiazol-5-yl)piperidine-4-carbonyl]morpholine)

• Product Name: 4-[1-(3-methyl-1,2,4-thiadiazol-5-yl)piperidine-4-carbonyl]morpholine
• CAS No: 2877641-21-7
• MF: C₁₃H₂₀N₄O₂S
• MW: 296.388501167297
• CID: 5328012
• PubChem ID: 165434767
• Update Time: 2025-07-21

4-[1-(3-methyl-1,2,4-thiadiazol-5-yl)piperidine-4-carbonyl]morpholine Chemical and Physical Properties

Names and Identifiers

• 2877641-21-7
• 4-[1-(3-methyl-1,2,4-thiadiazol-5-yl)piperidine-4-carbonyl]morpholine
• AKOS040865197
• F6752-5045
• [1-(3-Methyl-1,2,4-thiadiazol-5-yl)-4-piperidinyl]-4-morpholinylmethanone

• Inchi： 1S/C13H20N4O2S/c1-10-14-13(20-15-10)17-4-2-11(3-5-17)12(18)16-6-8-19-9-7-16/h11H,2-9H2,1H3
• InChI Key： SPJXUKNHWOUHJB-UHFFFAOYSA-N
• SMILES： C(C1CCN(C2SN=C(C)N=2)CC1)(N1CCOCC1)=O

Computed Properties

• Exact Mass: 296.13069707g/mol
• Monoisotopic Mass: 296.13069707g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 86.8Ų

Experimental Properties

• Density: 1.289±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 508.5±60.0 °C(Predicted)
• pka: 6.30±0.32(Predicted)

Additional information on 4-[1-(3-methyl-1,2,4-thiadiazol-5-yl)piperidine-4-carbonyl]morpholine

Research Briefing on 4-[1-(3-methyl-1,2,4-thiadiazol-5-yl)piperidine-4-carbonyl]morpholine (CAS: 2877641-21-7)

In recent years, the compound 4-[1-(3-methyl-1,2,4-thiadiazol-5-yl)piperidine-4-carbonyl]morpholine (CAS: 2877641-21-7) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the modulation of specific biological targets. The following briefing provides an overview of the latest research developments related to this compound, focusing on its synthesis, mechanism of action, and potential clinical applications.

The synthesis of 4-[1-(3-methyl-1,2,4-thiadiazol-5-yl)piperidine-4-carbonyl]morpholine involves a series of well-optimized chemical reactions, as detailed in recent publications. Researchers have highlighted the importance of the thiadiazole and morpholine moieties in conferring the compound's bioactivity. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm the structural integrity and purity of the synthesized compound, ensuring its suitability for further biological evaluations.

Mechanistic studies have revealed that 4-[1-(3-methyl-1,2,4-thiadiazol-5-yl)piperidine-4-carbonyl]morpholine exhibits potent inhibitory effects on specific enzymatic pathways. For instance, recent in vitro assays demonstrated its ability to selectively target and modulate key proteins involved in inflammatory and proliferative processes. These findings suggest its potential utility in the treatment of conditions such as autoimmune disorders and certain types of cancer. Furthermore, molecular docking simulations have provided insights into the compound's binding interactions with its target proteins, offering a foundation for structure-activity relationship (SAR) studies.

In preclinical models, 4-[1-(3-methyl-1,2,4-thiadiazol-5-yl)piperidine-4-carbonyl]morpholine has shown favorable pharmacokinetic properties, including good oral bioavailability and metabolic stability. These attributes, combined with its low toxicity profile in animal studies, position it as a promising candidate for further drug development. However, researchers have also noted the need for additional optimization to enhance its selectivity and reduce potential off-target effects.

Looking ahead, the ongoing research on 4-[1-(3-methyl-1,2,4-thiadiazol-5-yl)piperidine-4-carbonyl]morpholine is expected to explore its therapeutic potential in greater depth. Collaborative efforts between academic institutions and pharmaceutical companies are likely to accelerate its transition from the bench to the clinic. Future studies will focus on elucidating its efficacy in more complex disease models and investigating potential synergies with existing therapeutic agents.

In conclusion, 4-[1-(3-methyl-1,2,4-thiadiazol-5-yl)piperidine-4-carbonyl]morpholine represents a compelling area of research in the chemical biology and pharmaceutical fields. Its unique structural attributes, combined with its promising biological activity, make it a molecule of significant interest for future drug discovery endeavors. Continued research and development efforts will be crucial in unlocking its full therapeutic potential and addressing the unmet medical needs of patients worldwide.